Cas no 18077-26-4 (tris(trimethylsilylmethyl)borane)

Tris(trimethylsilylmethyl)borane is an organoboron compound featuring three trimethylsilylmethyl groups bonded to a central boron atom. Its sterically hindered structure and electron-rich nature make it a valuable reagent in organic synthesis, particularly in hydroboration reactions and as a precursor for boron-containing intermediates. The compound’s stability under ambient conditions and compatibility with various functional groups enhance its utility in selective transformations. Additionally, the presence of silyl groups contributes to its solubility in nonpolar solvents, facilitating handling in synthetic applications. Its reactivity profile is advantageous for constructing complex molecular architectures, including polymers and specialty materials, with precise control over boron incorporation.
tris(trimethylsilylmethyl)borane structure
18077-26-4 structure
Product Name:tris(trimethylsilylmethyl)borane
CAS No:18077-26-4
MF:C12H33BSi3
MW:272.457926511765
MDL:MFCD00075105
CID:906886
PubChem ID:5093943
Update Time:2025-10-23

tris(trimethylsilylmethyl)borane Chemical and Physical Properties

Names and Identifiers

    • tris(trimethylsilylmethyl)borane
    • bis(trimethylsilylmethyl)boranylmethyl-trimethylsilane
    • 2,2,6,6-tetramethyl-4-trimethylsilanylmethyl-2,6-disila-4-bora-heptane
    • 2,2,6,6-Tetramethyl-4-trimethylsilylmethyl-2,6-disila-4-bora-heptan
    • Tris-trimethylsilylmethyl-boran
    • Borane, tris[(trimethylsilyl)methyl]-
    • 18077-26-4
    • DTXSID00408244
    • ({BIS[(TRIMETHYLSILYL)METHYL]BORANYL}METHYL)TRIMETHYLSILANE
    • MFCD00075105
    • Tris[(trimethylsilyl)methyl]borane
    • MDL： MFCD00075105
    • Inchi： 1S/C12H33BSi3/c1-14(2,3)10-13(11-15(4,5)6)12-16(7,8)9/h10-12H2,1-9H3
    • InChI Key： DVPOQJIKZNUOBT-UHFFFAOYSA-N
    • SMILES： [Si](C)(C)(C)CB(C[Si](C)(C)C)C[Si](C)(C)C

Computed Properties

  • Exact Mass: 272.19800
  • Monoisotopic Mass: 272.1983108g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 6
  • Complexity: 170
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 0Ų

Experimental Properties

  • Density: 0,795 g/cm3
  • Boiling Point: 78°C 1,6mm
  • PSA: 0.00000
  • LogP: 5.11340

tris(trimethylsilylmethyl)borane Security Information

  • Hazardous Material transportation number：UN 2845
  • Hazard Category Code： 17
  • Safety Instruction： 16-26-27-36/37/39
  • Hazardous Material Identification： F
  • Hazard Level：4.2
  • Safety Term：4.2
  • HazardClass：4.2
  • PackingGroup：I

tris(trimethylsilylmethyl)borane Customs Data

  • HS CODE：2931900090
  • Customs Data：

    China Customs Code:

    2931900090

    Overview:

    2931900090. Other organic-Inorganic compound. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods). MFN tariff:6.5%. general tariff:30.0%

    Summary:

    2931900090. other organo-inorganic compounds. VAT:17.0%. Tax rebate rate:13.0%. Supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward). MFN tariff:6.5%. General tariff:30.0%

tris(trimethylsilylmethyl)borane Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
abcr
AB129338-100 mg
Tris(trimethylsilylmethyl)borane
 18077-26-4
100 mg
 €223.80 2023-07-20
eNovation Chemicals LLC
Y1246646-100mg
Borane, tris[(trimethylsilyl)methyl]-
 18077-26-4 96%
100mg
 $435 2024-06-07
1PlusChem
1P0022SO-100mg
Borane, tris[(trimethylsilyl)methyl]-
 18077-26-4 96%
100mg
 $306.00 2025-02-19
1PlusChem
1P0022SO-1g
Borane, tris[(trimethylsilyl)methyl]-
 18077-26-4 96%
1g
 $2033.00 2025-02-19
abcr
AB129338-100mg
Tris(trimethylsilylmethyl)borane; .
 18077-26-4
100mg
 €274.00 2025-02-08
A2B Chem LLC
AA96136-100mg
Borane, tris[(trimethylsilyl)methyl]-
 18077-26-4 96%
100mg
 $307.00 2024-04-20
A2B Chem LLC
AA96136-1g
Borane, tris[(trimethylsilyl)methyl]-
 18077-26-4 96%
1g
 $2038.00 2024-04-20
eNovation Chemicals LLC
Y1246646-1g
Borane, tris[(trimethylsilyl)methyl]-
 18077-26-4 96%
1g
 $2655 2024-06-07
SHANG HAI SHAO YUAN SHI JI Co., Ltd.
J20_182028-100mg
({Bis[(trimethylsilyl)methyl]boranyl}-methyl)trimethylsilane
 18077-26-4 96%
100mg
 ¥3025.00 2025-04-17
eNovation Chemicals LLC
Y1246646-1g
Borane, tris[(trimethylsilyl)methyl]-
 18077-26-4 96%
1g
 $2805 2025-02-25

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